Cas no 5845-72-7 (5-(furan-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide)
5845-72-7 structure
Product Name:5-(furan-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide
CAS No:5845-72-7
MF:C12H7F3N4O2
MW:296.204792261124
CID:1610492
PubChem ID:1370067
Update Time:2025-04-21
5-(furan-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 5-(furan-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide
- 5-(2-Furyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide
- pyrazolo[1,5-a]pyrimidine-3-carboxamide, 5-(2-furanyl)-7-(trifluoromethyl)-
- DTXSID60362313
- STK376898
- AKOS005448262
- 5845-72-7
- SR-01000221706
- QLJDHCSDQRARAB-UHFFFAOYSA-N
- SR-01000221706-1
-
- Inchi: 1S/C12H7F3N4O2/c13-12(14,15)9-4-7(8-2-1-3-21-8)18-11-6(10(16)20)5-17-19(9)11/h1-5H,(H2,16,20)
- InChI Key: QLJDHCSDQRARAB-UHFFFAOYSA-N
- SMILES: FC(C1=CC(C2=CC=CO2)=NC2=C(C(N)=O)C=NN21)(F)F
Computed Properties
- Exact Mass: 296.05221
- Monoisotopic Mass: 296.052
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 420
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 86.4Ų
Experimental Properties
- Density: 1.69
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.658
- PSA: 86.42
5-(furan-2-yl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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